Cas no 135-53-5 (Sodium 6,7-Dihydroxynaphthalene-2-sulfonate)

• Product Name: Sodium 6,7-Dihydroxynaphthalene-2-sulfonate
• CAS No: 135-53-5
• MF: C₁₀H₇NaO₅S
• MW: 262.214352846146
• MDL: MFCD00004074
• CID: 36344
• PubChem ID: 87567247
• Update Time: 2025-07-18

Sodium 6,7-Dihydroxynaphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 6,7-dihydroxynaphthalene-2-sulfonate
• Sodium 2,3-dihydroxyl naphthalene-6-sulfonate
• Dihydroxyl R Salt
• 2,3-DIHYDROXY NAPHTHALENE-6-SODIUM SULFONATE(DIHYDROXY R SALT)
• 2.3-Dihydroxynaphthalene-6-sulfonicacidsodiumsalt
• : Sodium 2,3-dihydroxynaphthalene-6-sulfonate
• DS Acid Monosodium Salt
• Monosodium 6,7-Dihydroxynaphthalene-2-sulfonate
• Sodium 2,3-dihydroxynaphthalene-6-sulfonate
• 2,3-Dihydroxynaphthalene-6-sulfonic Acid Monosodium Salt
• Sodium 6,7-dihydroxynaphthalene-2-sulphonate
• 6,7-Dihydroxy-2-naphthalenesulfonic acid sodium salt
• Nsc 7203
• Ai3-23557
• DIOXY R SALT
• DIHYDROXY-R-SALT
• Einecs 205-198-4
• Sodium 2,3-dioxynaphthalene-6-sulfonate
• 6,7-Dihydroxy-2-naphthalenesulfonic acid
• 2,3-Dihydroxynaphthalene-6-sodiumsulfonate
• DS ACID, MONOSODIUM SALT
• 2-Naphthalenesulfonic acid, 6,7-dihydroxy-, monosodium salt
• 2,3-Dihydroxynaphthalene-6-sulfonic acid, sodium salt
• 2,3-Dihydroxynaphthalene-6-sodium sulfonate
• 2-Naphthalenesulfonic acid, 6,7-dihydroxy
• MFCD00004074
• Sodium2,3-dihydroxynaphthalene-6-sulfonate
• Sodium 2,3-dihydroxyll naphthalene-6-sulfonate
• AC7805
• SY038101
• W-108267
• Natrium-2,3-dihydroxy-naphthalin-6-sulfonat
• 2-Naphthalenesulfonic acid, 6,7-dihydroxy-, sodium salt (1:1)
• A806948
• AKOS015897559
• AS-65730
• DTXSID6059651
• SCHEMBL209712
• D0597
• 135-53-5
• NS00079113
• 6,7-Dihydroxy-2-naphthalenesulfonicacidsodiumsalt
• AC-24473
• C10H7NaO5S
• FT-0609671
• DB-042297
• Sodium 2,3dihydroxynaphthalene6sulfonate
• 6,7Dihydroxy2naphthalenesulfonic acid sodium salt
• Sodium 6,7dihydroxynaphthalene2sulphonate
• 2Naphthalenesulfonic acid, 6,7dihydroxy, sodium salt (1:1)
• DTXCID9034284
• 2,3Dihydroxynaphthalene6sodium sulfonate
• 205-198-4
• 2Naphthalenesulfonic acid, 6,7dihydroxy, monosodium salt
• Sodium 6,7-Dihydroxynaphthalene-2-sulfonate

• MDL： MFCD00004074
• Inchi： 1S/C10H8O5S.Na/c11-9-4-6-1-2-8(16(13,14)15)3-7(6)5-10(9)12;/h1-5,11-12H,(H,13,14,15);/q;+1/p-1
• InChI Key： JFXDYPLHFRYDJD-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C=C(C(=CC=2C=1)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 261.99100
• Monoisotopic Mass: 261.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: White crystals, industrial products are white lumps.
• Density: 1.677
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: almost transparency
• PSA: 106.04000
• LogP: 2.23590
• Solubility: Slightly soluble in water and acid, easily soluble in sodium hydroxide.

Sodium 6,7-Dihydroxynaphthalene-2-sulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H316-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P332+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S22
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 6,7-Dihydroxynaphthalene-2-sulfonate

Introduction to Sodium 6,7-Dihydroxynaphthalene-2-sulfonate (CAS No: 135-53-5)

Sodium 6,7-Dihydroxynaphthalene-2-sulfonate, with the chemical formula C₁₀H₆Na₂O₆S, is a significant compound in the field of pharmaceuticals and chemical research. This sodium salt of 6,7-dihydroxynaphthalene-2-sulfonic acid, identified by its CAS number 135-53-5, has garnered considerable attention due to its versatile applications and structural properties. The compound's unique molecular architecture, featuring two hydroxyl groups and a sulfonate group, makes it a valuable intermediate in organic synthesis and a potential candidate for various biochemical applications.

The synthesis of Sodium 6,7-Dihydroxynaphthalene-2-sulfonate typically involves the sulfonation of naphthalene derivatives followed by neutralization with sodium hydroxide. This process yields a compound with high solubility in water, which is advantageous for pharmaceutical formulations. The presence of both hydroxyl and sulfonate functional groups imparts significant reactivity, enabling its use in a wide range of chemical reactions, including esterification, etherification, and condensation reactions.

In recent years, Sodium 6,7-Dihydroxynaphthalene-2-sulfonate has been explored for its potential applications in drug development. Its structural similarity to certain natural products has led researchers to investigate its pharmacological properties. Studies have indicated that this compound may exhibit antioxidant and anti-inflammatory effects, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and material science.

The pharmaceutical industry has shown particular interest in derivatives of Sodium 6,7-Dihydroxynaphthalene-2-sulfonate due to its potential as a prodrug or an active pharmaceutical ingredient (API). Researchers are currently investigating its efficacy in combination therapies for cancer treatment. Preliminary studies suggest that modifications to the sulfonate group can enhance its bioavailability and target specificity, leading to more effective therapeutic outcomes. Furthermore, the compound's compatibility with various solvent systems makes it suitable for formulation into oral tablets, injectables, and topical creams.

Beyond pharmaceuticals, Sodium 6,7-Dihydroxynaphthalene-2-sulfonate finds applications in the chemical industry as a pH buffer and a stabilizer in industrial processes. Its high thermal stability allows it to be used in high-temperature reactions without degradation. The compound's ability to chelate metal ions also makes it useful in wastewater treatment plants for removing heavy metals from effluents. This dual functionality as both a stabilizer and a chelator underscores its versatility across multiple industrial sectors.

The environmental impact of using Sodium 6,7-Dihydroxynaphthalene-2-sulfonate has also been a focus of recent research. Studies have demonstrated that when properly disposed of, this compound does not pose significant environmental risks. Its biodegradability is another positive attribute, ensuring that it breaks down into less harmful substances over time. However, researchers emphasize the importance of proper handling and disposal protocols to minimize any potential ecological impact.

In conclusion, Sodium 6,7-Dihydroxynaphthalene-2-sulfonate (CAS No: 135-53-5) is a multifaceted compound with broad applications in pharmaceuticals, chemical synthesis, and environmental science. Its unique structural features and reactivity make it an invaluable asset in drug development and industrial processes. As research continues to uncover new uses for this compound, its significance in advancing scientific knowledge and technological innovation is likely to grow further.